Cas no 102392-07-4 (1-(5-fluoro-2-methoxyphenyl)piperazine)

• Product Name: 1-(5-fluoro-2-methoxyphenyl)piperazine
• CAS No: 102392-07-4
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 1132840
• PubChem ID: 18414100
• Update Time: 2025-05-21

1-(5-fluoro-2-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(5-fluoro-2-methoxyphenyl)-
• 1-(5-fluoro-2-methoxyphenyl)piperazine
• CHEMBL4576637
• DB-180233
• SCHEMBL2873088
• 1-(5-Fluoro-2-methoxyphenyl)piperazine, 95%
• MFCD11872760
• 1-(2-Methoxy-5-fluorophenyl)piperazine
• DTXSID60593549
• LYPKLJIYXQVTPF-UHFFFAOYSA-N
• 102392-07-4
• AKOS010941351
• 4-(5-fluoro-2-methoxyphenyl)-piperazine
• GS1437
• F94321
• EN300-112202
• 1-(5-fluoro-2-methoxy phenyl)piperazine

• Inchi： 1S/C11H15FN2O/c1-15-11-3-2-9(12)8-10(11)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： LYPKLJIYXQVTPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N1CCNCC1)OC

Computed Properties

• Exact Mass: 210.116841g/mol
• Monoisotopic Mass: 210.116841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.25g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(5-fluoro-2-methoxyphenyl)piperazine

Recent Advances in the Study of 1-(5-Fluoro-2-methoxyphenyl)piperazine (CAS: 102392-07-4): A Comprehensive Research Brief

1-(5-Fluoro-2-methoxyphenyl)piperazine (CAS: 102392-07-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

One of the most notable advancements in the study of 1-(5-fluoro-2-methoxyphenyl)piperazine is its role in the synthesis of serotonin receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_1A and 5-HT_2A receptors, making them promising candidates for the treatment of neurological disorders such as depression and anxiety. The study highlighted the compound's structural versatility, which allows for modifications to enhance selectivity and reduce off-target effects.

In addition to its neurological applications, 1-(5-fluoro-2-methoxyphenyl)piperazine has been investigated for its potential in oncology. A recent preclinical study (2024) reported in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound exhibit potent inhibitory effects on cancer cell proliferation, particularly in breast and prostate cancer models. The mechanism of action appears to involve the modulation of cell cycle regulators and apoptosis pathways, although further research is needed to elucidate the precise molecular targets.

The synthesis and scalability of 1-(5-fluoro-2-methoxyphenyl)piperazine have also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is critical for the large-scale production of the compound, ensuring its availability for both research and potential clinical applications.

Despite these promising developments, challenges remain. For instance, the pharmacokinetic properties of 1-(5-fluoro-2-methoxyphenyl)piperazine derivatives, such as bioavailability and metabolic stability, require further optimization. Recent studies have employed computational modeling and structure-activity relationship (SAR) analyses to address these issues, paving the way for next-generation derivatives with improved drug-like properties.

In conclusion, 1-(5-fluoro-2-methoxyphenyl)piperazine (CAS: 102392-07-4) continues to be a compound of high relevance in medicinal chemistry. Its diverse pharmacological potential and structural adaptability make it a valuable scaffold for the development of new therapeutics. Ongoing research efforts are expected to further expand its applications and address current limitations, ultimately contributing to advancements in the treatment of neurological and oncological diseases.